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Compound of Interest

Compound Name: 3-Ethylhexanal

CAS No.: 18513-34-3

Cat. No.: B15887367

Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Ethylhexanal in a laboratory setting. The information is intended

for researchers, scientists, and drug development professionals to ensure safe handling and

mitigate risks associated with this chemical.

Quantitative Data Summary
While a comprehensive Safety Data Sheet (SDS) for 3-Ethylhexanal (CAS: 18513-34-3) is not

readily available, the following table summarizes its known properties and includes data for the

closely related isomer, 2-Ethylhexanal (CAS: 123-05-7), as a reference. Treat 3-Ethylhexanal
with the same precautions as its 2-isomer.
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Property
Value (3-
Ethylhexanal)

Value (2-
Ethylhexanal - for
reference)

Reference

Molecular Formula C₈H₁₆O C₈H₁₆O [1]

Molecular Weight 128.21 g/mol 128.21 g/mol [1]

CAS Number 18513-34-3 123-05-7 [1]

Physical State Liquid Colorless Liquid [2]

Boiling Point No data available
162 - 165 °C / 323.6 -

329 °F @ 760 mmHg
[2]

Flash Point No data available 50 °C / 122 °F [2]

Melting Point No data available -90 °C / -130 °F [2]

Hazard Identification and Personal Protective
Equipment (PPE)
3-Ethylhexanal is classified as a flammable liquid and causes skin, eye, and respiratory

irritation[1]. Strict adherence to PPE protocols is mandatory.

Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation[2][3].

Personal Protective Equipment:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethylhexanal
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethylhexanal
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethylhexanal
https://www.fishersci.com/store/msds?partNumber=AC410092500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC410092500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC410092500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC410092500&countryCode=US&language=en
https://www.benchchem.com/product/b15887367/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-3-ethylhexanal
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethylhexanal
https://www.fishersci.com/store/msds?partNumber=AC410092500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10898&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15887367?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specifications

Eye & Face Protection

Chemical safety goggles are mandatory. A face

shield should be worn when there is a risk of

splashing.

Hand Protection

Chemical-resistant gloves (e.g., nitrile or

neoprene) are required. Inspect gloves for any

signs of degradation before use[2].

Skin & Body Protection

A flame-retardant lab coat must be worn. For

larger quantities or procedures with a higher risk

of splashing, chemical-resistant aprons or

coveralls are recommended[4].

Respiratory Protection

If working outside a fume hood or if ventilation is

inadequate, a NIOSH-approved respirator with

an organic vapor cartridge is necessary[3].

Operational and Disposal Plans
Handling and Storage:

Keep away from heat, sparks, open flames, and hot surfaces. No smoking[2].

Ground and bond containers when transferring the liquid to prevent static discharge[4].

Use only non-sparking tools and explosion-proof equipment[2].

Store in a cool, dry, and well-ventilated area in a tightly closed container[2][5].

Segregate from incompatible materials such as oxidizing agents, strong acids, and strong

bases[2].

Disposal Plan:

Dispose of contents and containers in accordance with local, state, and federal regulations.

Do not dispose of down the drain or into the environment[2][5].
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Waste should be collected in a designated, properly labeled, and sealed container for

hazardous waste disposal through your institution's Environmental Health and Safety (EHS)

office[6].

Contaminated materials (e.g., absorbent pads, gloves) must also be disposed of as

hazardous waste.

Emergency Procedures: Chemical Spill Response
The following workflow outlines the procedural steps for responding to a chemical spill of 3-
Ethylhexanal.
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Workflow for 3-Ethylhexanal Spill Response

Spill Occurs

Assess Spill Size
(Minor vs. Major)

Minor Spill
(<100 mL in fume hood)

Minor

Major Spill
(>100 mL or outside hood)

Major

Alert personnel in the
immediate area

Evacuate the laboratory
immediately

Don appropriate PPE
(goggles, gloves, lab coat)

Contain spill with
inert absorbent material

Collect absorbed material
with spark-proof tools

Place in a sealed, labeled
hazardous waste container

Clean spill area with
soap and water

Alert others and activate
emergency alarms if necessary

If safe, turn off
ignition sources

Close lab doors to
contain vapors

Contact institution's
Emergency Response/EHS

Click to download full resolution via product page

Caption: Workflow for a 3-Ethylhexanal chemical spill response.
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First Aid Measures
After eye contact: Immediately rinse with plenty of water for at least 15 minutes, also under

the eyelids. Get medical attention[2].

After skin contact: Wash off immediately with plenty of soap and water for at least 15

minutes. If skin irritation persists, call a physician. Remove and wash contaminated clothing

before reuse[2].

After inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur[2].

After swallowing: Clean mouth with water and drink plenty of water afterwards. Do NOT

induce vomiting. Get medical attention[2][3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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